1-(4,5-dimethoxy-2-nitrobenzoyl)-3-methylpiperidine

• IUPAC Name: (4,5-dimethoxy-2-nitrophenyl)-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H20N2O5/c1-10-5-4-6-16(9-10)15(18)11-7-13(21-2)14(22-3)8-12(11)17(19)20/h7-8,10H,4-6,9H2,1-3H3
• InChI Key: XULMOLXAOIANLO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• Molecular Formula: C15H20N2O5
• Molecular Weight: 308.33 g/mol

Description

1-(4,5-dimethoxy-2-nitrobenzoyl)-3-methylpiperidine, commonly known as DMNP, is a chemical compound that has gained significant attention in scientific research. DMNP is a piperidine derivative that has been synthesized through a multi-step reaction process. The compound has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The mechanism of action of DMNP is not fully understood. However, it has been shown to bind to certain receptors in the brain, including the serotonin 5-HT2A receptor. DMNP has also been shown to have a high affinity for the dopamine D2 receptor. The binding of DMNP to these receptors can lead to changes in neuronal activity, which may have implications for the development of drugs that target these receptors.
Biochemical and Physiological Effects:
DMNP has been shown to have a range of biochemical and physiological effects. The compound has been shown to increase the release of certain neurotransmitters, including dopamine and serotonin, in the brain. DMNP has also been shown to increase the activity of certain brain regions, including the prefrontal cortex. These effects may be relevant to the development of drugs that target these neurotransmitter systems and brain regions.

Advantages and Limitations for Lab Experiments

The synthesis of DMNP is relatively straightforward, and the compound is readily available for use in lab experiments. DMNP has also been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the development of drugs that target these receptors. However, the mechanism of action of DMNP is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are several potential future directions for research on DMNP. One area of interest is the development of drugs that target the serotonin 5-HT2A receptor, which DMNP has been shown to bind to with high affinity. Another area of interest is the use of DMNP as a tool compound in neuroscience research, to further understand the role of certain neurotransmitter systems and brain regions in behavior and cognition. Additionally, further research is needed to fully understand the mechanism of action of DMNP and its potential applications in medicinal chemistry, neuroscience, and pharmacology.

Synthesis Methods

The synthesis of DMNP involves a multi-step reaction process that starts with the reaction of 4,5-dimethoxy-2-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-methylpiperidine to form DMNP. The synthesis of DMNP has been optimized to yield high purity and high yields.

Scientific Research Applications

DMNP has been studied extensively for its potential applications in medicinal chemistry, neuroscience, and pharmacology. The compound has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the development of drugs that target these receptors. DMNP has also been studied for its potential use as a tool compound in neuroscience research.